Cas no 1369335-39-6 (3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylic acid)

• Product Name: 3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylic acid
• CAS No: 1369335-39-6
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 5962474
• PubChem ID: 82409123
• Update Time: 2025-06-14

3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1369335-39-6
• EN300-7493729
• 3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylic acid

• Inchi： 1S/C9H12N2O2/c1-6-5-10-8-4-7(9(12)13)2-3-11(6)8/h5,7H,2-4H2,1H3,(H,12,13)
• InChI Key： UITNOXXIHLWXPI-UHFFFAOYSA-N
• SMILES： OC(C1CC2=NC=C(C)N2CC1)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylic acid

Exploring the Potential of 3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylic acid (CAS No. 1369335-39-6) in Modern Pharmaceutical Research

The compound 3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylic acid (CAS No. 1369335-39-6) has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural properties and potential therapeutic applications. As a derivative of the imidazo[1,2-a]pyridine scaffold, this molecule exhibits a versatile framework that is increasingly being explored for drug discovery. Researchers are particularly interested in its carboxylic acid functional group, which enhances its binding affinity to biological targets, making it a promising candidate for the development of novel small-molecule drugs.

In recent years, the demand for heterocyclic compounds like 3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylic acid has surged, driven by their role in addressing unmet medical needs. The compound's imidazo[1,2-a]pyridine core is known for its bioactivity, particularly in modulating enzymes and receptors involved in inflammatory and neurological pathways. This aligns with current trends in precision medicine, where researchers seek targeted therapies with minimal side effects. The inclusion of a methyl group at the 3-position further fine-tunes the molecule's pharmacokinetic properties, improving its metabolic stability and bioavailability.

One of the most frequently searched questions in the context of CAS No. 1369335-39-6 revolves around its synthetic routes and scalability. Efficient synthesis of this compound often involves multi-step reactions, including cyclization and functional group transformations, which are critical for maintaining high purity and yield. Advances in green chemistry have also prompted researchers to explore eco-friendly catalytic methods for producing such intermediates, reducing waste and energy consumption. These innovations are particularly relevant given the growing emphasis on sustainable pharmaceutical manufacturing.

Another hot topic linked to 3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylic acid is its potential application in neurodegenerative disease research. Preclinical studies suggest that derivatives of this scaffold may exhibit neuroprotective effects, making them valuable tools for studying conditions like Alzheimer's and Parkinson's diseases. The compound's ability to cross the blood-brain barrier, combined with its carboxylic acid moiety, allows for interactions with key proteins implicated in these disorders. This has led to increased interest from both academic and industrial research teams.

From a commercial perspective, CAS No. 1369335-39-6 is often sought after by suppliers specializing in pharmaceutical intermediates and building blocks. Its role in fragment-based drug design and combinatorial chemistry underscores its importance in high-throughput screening campaigns. Additionally, the rise of AI-driven drug discovery has further amplified the demand for structurally diverse compounds like this one, as machine learning models require extensive datasets to predict bioactivity accurately. Companies leveraging computational chemistry tools are particularly keen on acquiring such molecules to expand their virtual libraries.

Quality control and analytical characterization of 3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylic acid are also critical discussion points. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its identity and purity. These methods ensure compliance with regulatory standards, which is essential for its use in preclinical and clinical studies. The compound's stability under various storage conditions is another area of investigation, as it impacts shelf life and handling protocols.

Looking ahead, the versatility of 3-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-7-carboxylic acid positions it as a key player in the next generation of therapeutic agents. Whether as a standalone entity or a precursor for further derivatization, its applications span across oncology, immunology, and central nervous system disorders. As research continues to unravel its full potential, this compound is poised to remain a focal point in the quest for innovative and effective treatments.